Cas no 796856-95-6 ([4-(benzimidazol-1-yl)phenyl]methanamine)

• Product Name: [4-(benzimidazol-1-yl)phenyl]methanamine
• CAS No: 796856-95-6
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• MDL: MFCD08699672
• CID: 3060772
• PubChem ID: 19627293
• Update Time: 2025-10-29

[4-(benzimidazol-1-yl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1H-benzimidazol-1-yl)phenyl]methanamine
• [4-(benzimidazol-1-yl)phenyl]methanamine
• 796856-95-6
• CS-0252381
• AKOS000218516
• EN300-60009
• WGB85695
• Z331854212
• [4-(1H-1,3-benzodiazol-1-yl)phenyl]methanamine
• 1-[4-(1,3-BENZODIAZOL-1-YL)PHENYL]METHANAMINE
• STK510105
• MFCD08699672

• MDL： MFCD08699672
• Inchi： 1S/C14H13N3/c15-9-11-5-7-12(8-6-11)17-10-16-13-3-1-2-4-14(13)17/h1-8,10H,9,15H2
• InChI Key： HTWPOADKXAJNEF-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 223.110947427Da
• Monoisotopic Mass: 223.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on [4-(benzimidazol-1-yl)phenyl]methanamine

Comprehensive Analysis of [4-(benzimidazol-1-yl)phenyl]methanamine (CAS No. 796856-95-6): Properties, Applications, and Research Insights

The compound [4-(benzimidazol-1-yl)phenyl]methanamine (CAS No. 796856-95-6) is a benzimidazole-derived organic molecule with significant potential in pharmaceutical research and material science. Its unique structure, featuring a benzimidazole core linked to a phenylmethanamine group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in its structure-activity relationship (SAR), particularly in the context of drug discovery and medicinal chemistry.

One of the most searched questions about [4-(benzimidazol-1-yl)phenyl]methanamine revolves around its synthetic routes and applications in kinase inhibitors. Recent studies highlight its role as a scaffold for designing targeted therapies, especially in oncology. The compound’s ability to modulate protein-protein interactions (PPIs) has also sparked interest in AI-driven drug design, aligning with trends in computational chemistry and machine learning applications.

From a material science perspective, 796856-95-6 has been explored for its fluorescence properties, making it a candidate for optical sensors and organic electronics. Its aromaticity and electron-rich nature contribute to its utility in supramolecular chemistry, a hot topic in nanotechnology research. Users frequently search for "benzimidazole derivatives in OLEDs" or "amine-functionalized ligands," reflecting broader industrial interest.

The pharmacokinetic profile of [4-(benzimidazol-1-yl)phenyl]methanamine is another area of focus. Questions like "How does CAS 796856-95-6 interact with cytochrome P450 enzymes?" are common in ADME studies. Its metabolic stability and potential as a bioisostere for heterocyclic amines are frequently discussed in medicinal chemistry forums.

In the context of green chemistry, researchers are investigating sustainable synthesis methods for 796856-95-6, such as catalysis or microwave-assisted reactions. These approaches align with the demand for eco-friendly processes, a trending topic in organic synthesis.

To summarize, [4-(benzimidazol-1-yl)phenyl]methanamine (CAS No. 796856-95-6) is a multifaceted compound with applications spanning drug development, material innovation, and catalytic chemistry. Its integration into high-throughput screening libraries and cheminformatics databases underscores its growing importance in life sciences.